Cas no 1021062-93-0 (3,6-dichloro-N-(prop-2-yn-1-yl)pyridine-2-carboxamide)

• Product Name: 3,6-dichloro-N-(prop-2-yn-1-yl)pyridine-2-carboxamide
• CAS No: 1021062-93-0
• MF: C₉H₆Cl₂N₂O
• MW: 229.062739849091
• MDL: MFCD11147694
• CID: 5456210
• PubChem ID: 28491531
• Update Time: 2025-06-11

3,6-dichloro-N-(prop-2-yn-1-yl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3,6-dichloro-N-(prop-2-yn-1-yl)pyridine-2-carboxamide
• Z140037812
• 1021062-93-0
• AKOS000246899
• EN300-8512384
• 2-Pyridinecarboxamide, 3,6-dichloro-N-2-propyn-1-yl-

• MDL： MFCD11147694
• Inchi： 1S/C9H6Cl2N2O/c1-2-5-12-9(14)8-6(10)3-4-7(11)13-8/h1,3-4H,5H2,(H,12,14)
• InChI Key： HMPAXBMRYANHPG-UHFFFAOYSA-N
• SMILES： C1(C(NCC#C)=O)=NC(Cl)=CC=C1Cl

Computed Properties

• Exact Mass: 227.9857182g/mol
• Monoisotopic Mass: 227.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.399±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 339.7±42.0 °C(Predicted)
• pka: 10.89±0.46(Predicted)

Additional information on 3,6-dichloro-N-(prop-2-yn-1-yl)pyridine-2-carboxamide

Introduction to 3,6-dichloro-N-(prop-2-yn-1-yl)pyridine-2-carboxamide (CAS No. 1021062-93-0)

3,6-dichloro-N-(prop-2-yn-1-yl)pyridine-2-carboxamide (CAS No. 1021062-93-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, consists of a pyridine core substituted with chloro and propargyl functional groups, making it a versatile intermediate in the synthesis of biologically active molecules. The presence of both electron-withdrawing and electron-donating groups in its structure imparts distinct reactivity, which is highly valuable for further chemical modifications and drug development applications.

The molecular structure of 3,6-dichloro-N-(prop-2-yn-1-yl)pyridine-2-carboxamide encompasses a pyridine ring at its core, which is a common motif in many pharmacologically relevant compounds. The substitution of chlorine atoms at the 3 and 6 positions enhances the electrophilicity of the ring, facilitating nucleophilic aromatic substitution reactions. Concurrently, the propargyl group at the nitrogen position introduces a terminal alkyne functionality, which can undergo various transformations such as cycloadditions, metal-catalyzed coupling reactions, and polymerization processes. This dual functionality makes the compound an attractive building block for constructing more complex molecular architectures.

In recent years, there has been a growing interest in exploring the pharmacological potential of 3,6-dichloro-N-(prop-2-yn-1-yl)pyridine-2-carboxamide and its derivatives. The pyridine scaffold is well-documented for its role in numerous therapeutic agents, including antiviral, antibacterial, and anticancer drugs. The chloro substituents not only enhance the lipophilicity of the molecule but also serve as handles for further derivatization. The propargyl group, on the other hand, offers a site for bioconjugation and functionalization, enabling the creation of prodrugs or targeted therapeutic agents.

One of the most compelling aspects of 3,6-dichloro-N-(prop-2-yn-1-yl)pyridine-2-carboxamide is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, particularly cancer. By modifying the structure of this compound to incorporate additional pharmacophores or to optimize its binding interactions with kinase domains, researchers have been able to develop potent inhibitors with improved selectivity and efficacy. Several preclinical studies have demonstrated promising results using derivatives of 3,6-dichloro-N-(prop-2-yn-1-yl)pyridine-2-carboxamide as lead compounds for kinase-targeted therapies.

The propargyl group in 3,6-dichloro-N-(prop-2-yn-1-yl)pyridine-2-carboxamide also opens up possibilities for bioconjugation techniques such as click chemistry. Click chemistry involves rapid and efficient reactions that allow for the facile introduction of functional groups into molecules without requiring harsh conditions or extensive purification steps. By employing click chemistry strategies, researchers can attach antibodies, peptides, or other biomolecules to this compound, creating targeted therapeutic agents that can selectively deliver drugs to specific sites within the body. This approach has shown particular promise in cancer immunotherapy and drug delivery systems.

Furthermore, the structural features of 3,6-dichloro-N-(prop-2-yn-1-y l)pyridine - 2 - carboxamide make it an excellent candidate for exploring novel synthetic methodologies. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce various substituents at different positions on the pyridine ring or to extend the molecular framework through polyfunctionalization strategies. These advanced synthetic techniques have enabled chemists to generate a diverse library of derivatives with tailored properties for biological evaluation.

The pharmacokinetic properties of 3 , 6 - dichloro - N - ( prop - 2 - yn - 1 - yl ) py rid ine - 2 - car box am ide are also subjects of considerable interest . Researchers are investigating how modifications to its structure can influence its absorption , distribution , metabolism , excretion , and toxicity ( ADME/Tox ) profiles . By optimizing solubility , permeability , and metabolic stability , it may be possible to enhance its bioavailability and reduce potential side effects . These studies are critical for translating promising preclinical findings into effective clinical therapies.

In conclusion,3 , 6 - dichloro - N - ( prop - 2 - yn - 1 - yl ) py rid ine - 2 - car box am ide ( CAS No . 1021062 - 93 - 0) represents a fascinating compound with significant potential in pharmaceutical research . Its unique structural features , coupled with its reactivity and versatility , make it an invaluable tool for drug discovery and development . As ongoing research continues to uncover new applications and synthetic strategies for this molecule , it is likely to remain at the forefront of medicinal chemistry innovation . The future holds great promise for harnessing the full therapeutic potential of this remarkable compound.